Acetic acid 4,4-diethoxy-1,1-dimethyl-2-oxobutyl ester

• Molecular Formula: C12H22O5
• Molecular Weight: 246.30 g/mol
• IUPAC Name: (5,5-diethoxy-2-methyl-3-oxopentan-2-yl) acetate
• InChI: InChI=1S/C12H22O5/c1-6-15-11(16-7-2)8-10(14)12(4,5)17-9(3)13/h11H,6-8H2,1-5H3
• InChI Key: FJLNSJDWBNDVER-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CC(=O)C(C)(C)OC(=O)C)OCC

Description

Acetic acid 4,4-diethoxy-1,1-dimethyl-2-oxobutyl ester is a useful research compound. Its molecular formula is C12H22O5 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Boron trifluoride etherate (17.03 g, 120.0 mmol) was added drop-wise over 15 min to a cooled (−40° C.) solution of triethyl orthoformate (14.82 g, 100.0 mmol) in dichloromethane (50 ml). Stirring was continued for 10 min then the solution was transferred to an ice-water bath and stirred at 0° C. for 20 min. The mixture was cooled to −78° C., and acetic acid 1,1-dimethyl-2-oxopropyl ester (7.21 g, 50.0 mmol) added followed by drop-wise addition of N,N-diisopropylethylamine (19.39 g, 150.0 mmol) over 15 min. Stirring was continued for 1 h then the solution was poured onto a vigorously stirred mixture of saturated sodium hydrogencarbonate solution (500 ml) and dichloromethane (200 ml). The organic phase was separated, washed with ice-cold 1N sulfuric acid solution (2×500 ml) and ice-cold water (2×500 ml), dried over anhydrous sodium sulfate solution and evaporated to give acetic acid 4,4-diethoxy-1,1-dimethyl-2-oxobutyl ester (12.32 g, 100%) as a yellow oil.